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Compound of Interest

Compound Name: Hydroxy-PEG3-acrylate

Cat. No.: B1673970

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper handling and
disposal of Hydroxy-PEG3-acrylate (CAS No. 16695-45-7). Adherence to these protocols is
critical for ensuring personnel safety and environmental protection in the laboratory. This
document will serve as a preferred resource for procedural guidance on laboratory safety and
chemical handling.

Essential Safety and Handling Information

Hydroxy-PEG3-acrylate is a PEG linker containing a hydroxyl group and an acrylate group.[1]
[2] While specific toxicity data for this compound is limited, the primary hazards associated with
similar acrylates include irritation to the skin, eyes, and respiratory system, as well as the
potential for allergic skin reactions upon repeated contact.[3] It is imperative to handle this
chemical with appropriate precautions in a well-ventilated area to minimize exposure.

Personal Protective Equipment (PPE)

A stringent personal protective equipment (PPE) protocol is the first line of defense against
exposure to Hydroxy-PEG3-acrylate. The following table outlines the minimum recommended
PPE.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1673970?utm_src=pdf-interest
https://www.benchchem.com/product/b1673970?utm_src=pdf-body
https://www.benchchem.com/product/b1673970?utm_src=pdf-body
https://broadpharm.com/product/bp-23881
https://axispharm.com/product/hydroxy-peg3-acrylate/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Tetracosyl_acrylate.pdf
https://www.benchchem.com/product/b1673970?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specific Recommendations

Rationale

Eye/Face Protection

Chemical splash goggles or
safety glasses with side
shields. A face shield may be
necessary for larger quantities
or when there is a significant

risk of splashing.

Protects eyes from direct
contact and splashes, which

can cause serious irritation.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). It is

recommended to double-glove.

Acrylate monomers can
penetrate some types of
gloves; nitrile gloves offer
better resistance. Double-
gloving provides an additional

layer of protection.[4]

Body Protection

A laboratory coat is mandatory.
For larger-scale operations,
consider a chemical-resistant

apron or suit.

Prevents skin contact and
contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood. If ventilation is
inadequate or for large spills, a
NIOSH-approved respirator

may be required.

Minimizes the inhalation of
vapors or mists, which can

cause respiratory irritation.[3]

Operational Plan: Step-by-Step Handling Procedure

e Preparation and Engineering Controls:

o Always handle Hydroxy-PEG3-acrylate in a well-ventilated area, preferably inside a

certified chemical fume hood to minimize inhalation exposure.[3]

o Ensure that an emergency eyewash station and a safety shower are readily accessible

and have been recently tested.

o Before starting work, ensure all necessary PPE is donned correctly.
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e Handling the Chemical:
o Avoid all direct contact with the substance.[3]

o When transferring the chemical, use appropriate tools such as a pipette with a disposable
tip or a syringe.

o Keep the container tightly closed when not in use to prevent the release of vapors.
e Storage:

o Store the container in a cool, dry, and dark place, away from direct sunlight and heat
sources to prevent premature polymerization. A storage temperature of -20°C is
recommended.[1]

o Store separately from incompatible materials such as strong oxidizing agents, acids, and
bases.

Disposal Plan: Managing Hydroxy-PEG3-acrylate
Waste

Proper disposal of Hydroxy-PEG3-acrylate and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

+ Waste Segregation:

o Do not mix Hydroxy-PEG3-acrylate waste with other chemical waste streams unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[5]

o Collect all waste containing this chemical, including contaminated consumables (e.g.,
pipette tips, gloves, absorbent materials), in a designated and clearly labeled hazardous
waste container.[5]

o Container Labeling:

o The hazardous waste container must be clearly labeled with the full chemical name:
"Waste Hydroxy-PEG3-acrylate".
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o Ensure the container is sealed to prevent leaks or spills.

o Disposal Procedure:

o DO NOT pour Hydroxy-PEG3-acrylate or its waste down the drain or dispose of it in
regular trash.[3][6]

o Arrange for disposal through your institution's hazardous waste management program.
Contact your EHS office to schedule a pickup.[5]

o For empty containers, rinse them thoroughly with a suitable solvent. The first rinse should
be collected and disposed of as hazardous waste.[7]

Spill Management
In the event of a spill, immediate action is necessary to mitigate exposure and contamination.
o Small Spills:

o Alert personnel in the immediate vicinity.

o Wearing appropriate PPE, contain and clean up the spill using an inert absorbent material
(e.g., sand, vermiculite).

o Place the used absorbent material into the designated hazardous waste container.[5]
o Large Spills:

o Evacuate the area immediately.

o Contact your institution's EHS office or emergency response team.

o Prevent entry to the contaminated area until it has been deemed safe by trained
professionals.[5]

Quantitative Data
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Property Value Source
CAS Number 16695-45-7 [1][8]
Molecular Formula C9H1605 [1][8]
Molecular Weight 204.22 g/mol [2]
Purity >95% - 98% [1][218]
Physical Form Liquid [8]
Storage Condition -20°C [1]

Workflow for Safe Handling of Hydroxy-PEG3-
acrylate
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Caption: Workflow for the safe handling of Hydroxy-PEG3-acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Hydroxy-PEG3-acrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673970#personal-protective-equipment-for-
handling-hydroxy-peg3-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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